Cas no 26076-46-0 (Thiophene-2,5-diyldiboronic acid)

Thiophene-2,5-diyldiboronic acid is a borylated heterocyclic compound featuring two boronic acid functional groups attached to a thiophene core at the 2 and 5 positions. This structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of conjugated polymers, organic electronic materials, and pharmaceuticals. Its high reactivity with aryl halides and triflates facilitates efficient C-C bond formation under mild conditions. The thiophene backbone contributes to enhanced stability and electronic properties, making it suitable for applications in optoelectronic devices and molecular scaffolds. The compound is typically handled under inert conditions due to the sensitivity of boronic acids to moisture and oxygen.
Thiophene-2,5-diyldiboronic acid structure
26076-46-0 structure
Product Name:Thiophene-2,5-diyldiboronic acid
CAS No:26076-46-0
MF:C4H6B2O4S
MW:171.775040149689
MDL:MFCD01114699
CID:242580
PubChem ID:24870652
Update Time:2025-10-19

Thiophene-2,5-diyldiboronic acid Chemical and Physical Properties

Names and Identifiers

    • Thiophene-2,5-diyldiboronic acid
    • 2,5-Thiophendiboronic acid
    • 2,5-THIOPHENEDIBORONIC ACID
    • Boronic acid,B,B'-2,5-thiophenediylbis-
    • (5-boronothiophen-2-yl)boronic acid
    • C4H6B2O4S
    • FT-0638568
    • 5-(dihydroxyboryl)-2-thienylboronic acid
    • SCHEMBL1959029
    • Boronic acid, 2,5-thiophenediylbis-
    • Thiophene-2,5-diboronic acid
    • THIENE-2,5-DIYLDIBORONIC ACID
    • 2,5-Thiophenediylbisboronic acid, >=95.0%
    • AB08340
    • F1371-0178
    • DS-17899
    • AI-372/25005763
    • 26076-46-0
    • Boronic acid, B,B'-2,5-thiophenediylbis-
    • CS-W005521
    • 2,5-ThiophenediboronicAcid
    • DTXSID10377891
    • Q17326568
    • F87252
    • 2,5-THIOPHENEDIYLBISBORONIC ACID
    • 6-Bromo-2-chloro-3-ethoxyphenylboronicacid
    • Thiophene-2,5-diyldiboronicacid
    • AKOS000267006
    • J-016244
    • MFCD01114699
    • A818161
    • SKFDVFMUXZWWOW-UHFFFAOYSA-N
    • 2，5-Thiophenediylbisboronic acid(contains varying amounts of Anhydride)
    • 5-(dihydroxyboranyl)thiophen-2-ylboronic acid
    • DB-002945
    • MDL： MFCD01114699
    • Inchi： 1S/C4H6B2O4S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2,7-10H
    • InChI Key： SKFDVFMUXZWWOW-UHFFFAOYSA-N
    • SMILES： S1C(B(O)O)=CC=C1B(O)O

Computed Properties

  • Exact Mass: 172.01700
  • Monoisotopic Mass: 172.017
  • Isotope Atom Count: nothing
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: nothing
  • Covalently-Bonded Unit Count: nothing
  • Defined Atom Stereocenter Count: nothing
  • Undefined Atom Stereocenter Count : nothing
  • Defined Bond Stereocenter Count: nothing
  • Undefined Bond Stereocenter Count: nothing
  • Topological Polar Surface Area: 109A^2
  • Surface Charge: nothing
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 250 °C (dec.) (lit.)
  • Boiling Point: 490.1±55.0 °C at 760 mmHg
  • Flash Point: 250.2±31.5 °C
  • Refractive Index: 1.58
  • PSA: 109.16000
  • LogP: -2.89230
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C
  • Solubility: Not determined

Thiophene-2,5-diyldiboronic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Risk Phrases：R36

Thiophene-2,5-diyldiboronic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene-2,5-diyldiboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T430385-10mg
Thiophene-2,5-diyldiboronic acid
 26076-46-0
10mg
 $ 50.00 2022-06-02
TRC
T430385-50mg
Thiophene-2,5-diyldiboronic acid
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 $ 135.00 2022-06-02
TRC
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Chemenu
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Thiophene-2,5-diyldiboronic acid
 26076-46-0 97%
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 $86 2022-09-01
Chemenu
CM134357-5g
Thiophene-2,5-diyldiboronic acid
 26076-46-0 97%
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 $132 2024-07-28
abcr
AB246258-1 g
Thiophene-2,5-diboronic acid, 95%; .
 26076-46-0 95%
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 €144.00 2023-04-27
abcr
AB246258-5 g
Thiophene-2,5-diboronic acid, 95%; .
 26076-46-0 95%
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 €450.00 2023-04-27
Matrix Scientific
092418-1g
Thiophene-2,5-diyldiboronic acid, 95+%
 26076-46-0 95+%
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 $114.00 2023-09-10
Matrix Scientific
092418-5g
Thiophene-2,5-diyldiboronic acid, 95+%
 26076-46-0 95+%
5g
 $303.00 2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
FN084-5g
2,5-Thiophenediboronicacid
 26076-46-0 98%
5g
 294CNY 2021-05-08

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